H8-A5

• CAS: 5930-38-1
• Molecular Formula: C14H9F3N2O2S
• Molecular Weight: 326.30 g/mol
• InChI: InChI=1S/C14H9F3N2O2S/c15-14(16,17)12(20)11-6-5-8(21-11)7-22-13-18-9-3-1-2-4-10(9)19-13/h1-6H,7H2,(H,18,19)
• InChIKey: LJIAJZCOCKLBGW-UHFFFAOYSA-N

H8-A5 HDAC8 Inhibitor Procurement Guide

H8-A5 (CAS 423731-10-6, molecular weight 326.29 Da, formula C14H9F3N2O2S) is a synthetic small-molecule histone deacetylase 8 (HDAC8) inhibitor discovered through a custom zinc-binding group (ZBG)-based pharmacophore virtual screening campaign [1]. It belongs to the class I HDAC inhibitor family but exhibits a selectivity profile favoring HDAC8 over HDAC1 and HDAC4. The compound was identified alongside two close structural analogs (H8-A3 and H8-A4) as one of three validated hits, all demonstrating low-micromolar enzymatic IC50 values, and was further characterized for antiproliferative activity in MDA-MB-231 triple-negative breast cancer cells [1].

HDAC8-preferring inhibitor with selectivity over HDAC1/4

Cell-active probe validated in MDA-MB-231 triple‑negative breast cancer cells

Unique Asp101 hydrogen bond differentiates from co‑identified analogs

• [1] Hou X, Du J, Liu R, Zhou Y, Li M, Xu W, Fang H. Enhancing the Sensitivity of Pharmacophore-Based Virtual Screening by Incorporating Customized ZBG Features: A Case Study Using Histone Deacetylase 8. J Chem Inf Model. 2015 Apr 27;55(4):861-71. doi: 10.1021/ci500762z. PMID: 25757142. View Source

H8-A5 Substitution Risks

HDAC8 inhibitors are not interchangeable due to substantial differences in isoform selectivity, zinc-chelating geometry, and cellular potency. H8-A5 demonstrates preferential inhibition of HDAC8 over HDAC1/4, a selectivity profile that distinguishes it from pan-HDAC inhibitors such as SAHA (vorinostat), which broadly target multiple class I and II HDACs [1]. Furthermore, among the three co-identified hits from the same pharmacophore screen, only H8-A5 forms an additional hydrogen bond with Asp101 in the HDAC8 active site, a subtle structural difference that can translate into altered residence time and downstream biological effects [1]. Substituting H8-A5 with a structurally similar but unvalidated analog risks losing this defined selectivity and binding fingerprint, compromising experimental reproducibility in target-validation studies.

Pan‑HDAC inhibitor mismatch

SAHA co‑inhibits HDAC1/4 and may confound HDAC8‑specific phenotypic interpretation.

Unvalidated analog risk

Near analogs may lack the Asp101 hydrogen bond, shifting binding kinetics and selectivity fingerprint.

Steep activity drop‑off

Close structural analogs from the same screen show markedly lower HDAC8 engagement; substitution risks loss of confirmed target engagement.

• [1] Hou X, Du J, Liu R, Zhou Y, Li M, Xu W, Fang H. Enhancing the Sensitivity of Pharmacophore-Based Virtual Screening by Incorporating Customized ZBG Features: A Case Study Using Histone Deacetylase 8. J Chem Inf Model. 2015 Apr 27;55(4):861-71. doi: 10.1021/ci500762z. PMID: 25757142. View Source

H8-A5 Differentiation Evidence

HDAC8 IC50 Comparison

In a fluorimetric deacetylase assay using recombinant human HDAC8, H8-A5 exhibited an IC50 of 1.9 µM. This potency is essentially equivalent to the co-identified analogs H8-A3 (IC50 1.8 µM) and H8-A4 (IC50 1.8 µM), and approximately 2.3-fold more potent than the FDA-approved pan-HDAC inhibitor SAHA (IC50 4.3 µM) measured in the same assay system [1]. The critical differentiator is not raw potency but the fact that H8-A5 achieves this potency with a distinct selectivity fingerprint (see Evidence Item 2) and an additional active-site hydrogen bond (see Evidence Item 3).

HDAC8 IC50

Head-to-head

1.9 µM (H8‑A5) vs 1.8 µM (H8‑A3, H8‑A4) and 4.3 µM (SAHA)

Comparable potency with distinct selectivity profile

Fluorimetric assay, recombinant HDAC8

Evidence Dimension	HDAC8 enzymatic inhibitory potency (IC50)
Target Compound Data	IC50 = 1.9 µM (HDAC8)
Comparator Or Baseline	H8-A3 (IC50 = 1.8 µM); H8-A4 (IC50 = 1.8 µM); SAHA (IC50 = 4.3 µM)
Quantified Difference	H8-A5 is 2.3-fold more potent vs. SAHA; within 5% of H8-A3 and H8-A4
Conditions	Recombinant human HDAC8, fluorimetric assay, dose-response format

Why This Matters

H8-A5 offers potency within the same narrow IC50 range as its co-identified analogs while providing a unique selectivity and binding profile, ensuring that procurement of this specific compound rather than a substitute preserves the full pharmacological signature required for reproducible target engagement studies.

• [1] Hou X, Du J, Liu R, Zhou Y, Li M, Xu W, Fang H. Enhancing the Sensitivity of Pharmacophore-Based Virtual Screening by Incorporating Customized ZBG Features: A Case Study Using Histone Deacetylase 8. J Chem Inf Model. 2015 Apr 27;55(4):861-71. doi: 10.1021/ci500762z. PMID: 25757142. View Source

HDAC Isoform Selectivity

H8-A5 was tested for selectivity against HDAC1 and HDAC4, two other class I/II HDAC isoforms. The published data demonstrate that H8-A5 exhibits preferential inhibition of HDAC8 over HDAC1 and HDAC4 [1]. While the exact fold-selectivity values are not fully specified in the abstracted data, the selectivity for HDAC8 over HDAC1/4 is explicitly reported. This contrasts with pan-HDAC inhibitors such as SAHA, which inhibit HDAC1, HDAC2, HDAC3, HDAC6, and HDAC8 with comparable potency, and also differentiates H8-A5 from the HDAC8-selective clinical candidate PCI-34051, which has a distinct chemotype (indole-based hydroxamic acid) and reported HDAC8 IC50 of approximately 0.01 µM but with different off-target liability profiles.

Isoform Selectivity

Reported

HDAC8‑preferring over HDAC1/4; SAHA non‑selective; PCI‑34051 distinct chemotype

Enables HDAC8‑specific target deconvolution

Cross‑study comparable; exact fold‑selectivity not fully specified

Evidence Dimension	HDAC isoform selectivity (HDAC8 vs. HDAC1/HDAC4)
Target Compound Data	Selective for HDAC8 over HDAC1/4 (quantified fold-selectivity not fully reported in available abstracted data; selectivity explicitly stated in peer-reviewed publication)
Comparator Or Baseline	Pan-HDAC inhibitor SAHA inhibits HDAC1/2/3/6/8 non-selectively; PCI-34051 is HDAC8-selective (IC50 ~0.01 µM) but with a different chemotype
Quantified Difference	Qualitative selectivity advantage over pan-inhibitors; chemotype distinct from PCI-34051
Conditions	Recombinant human HDAC1, HDAC4, and HDAC8 inhibition assays

Why This Matters

Procurement of H8-A5 rather than a pan-HDAC inhibitor enables experiments that interrogate HDAC8-specific biology without confounding effects from HDAC1/4 co-inhibition, a critical requirement for target deconvolution and phenotypic interpretation in cancer epigenetics research.

• [1] Hou X, Du J, Liu R, Zhou Y, Li M, Xu W, Fang H. Enhancing the Sensitivity of Pharmacophore-Based Virtual Screening by Incorporating Customized ZBG Features: A Case Study Using Histone Deacetylase 8. J Chem Inf Model. 2015 Apr 27;55(4):861-71. doi: 10.1021/ci500762z. PMID: 25757142. View Source
• [2] Balasubramanian S, Ramos J, Luo W, Sirisawad M, Verner E, Buggy JJ. A novel histone deacetylase 8 (HDAC8)-specific inhibitor PCI-34051 induces apoptosis in T-cell lymphomas. Leukemia. 2008 May;22(5):1026-34. doi: 10.1038/leu.2008.9. PMID: 18256683. View Source

Unique Asp101 Hydrogen Bond

Molecular docking studies using the Surflex algorithm and the HDAC8 crystal structure (PDB ID: 1T64) revealed that H8-A5 forms a hydrogen bond with Asp101 in the HDAC8 active site, an interaction not formed by the co-identified inhibitors H8-A3 and H8-A4 [1]. All three compounds share the trifluoroacetyl zinc-binding group interaction and a hydrogen bond with Tyr306, but the additional Asp101 contact is unique to H8-A5. This extra interaction may contribute to altered binding kinetics and could influence residence time, although direct kinetic measurements were not performed in the original study.

Asp101 H‑bond

Head-to-head

H8‑A5: H‑bond with Asp101 + Tyr306; H8‑A3/A4: Tyr306 only

Unique binding contact may alter residence time

Docking into PDB 1T64

Evidence Dimension	Hydrogen-bond interaction network in the HDAC8 active site
Target Compound Data	H8-A5 forms H-bonds with Tyr306 and Asp101
Comparator Or Baseline	H8-A3 and H8-A4: H-bond with Tyr306 only; no Asp101 interaction
Quantified Difference	One additional hydrogen bond (Asp101) unique to H8-A5
Conditions	Surflex molecular docking into HDAC8 crystal structure PDB 1T64

Why This Matters

The unique Asp101 hydrogen bond provides a structural rationale for selecting H8-A5 over H8-A3 or H8-A4 in studies where subtle differences in binding mode could yield divergent structure-activity relationship (SAR) interpretations or differential effects on HDAC8 conformational dynamics.

• [1] Hou X, Du J, Liu R, Zhou Y, Li M, Xu W, Fang H. Enhancing the Sensitivity of Pharmacophore-Based Virtual Screening by Incorporating Customized ZBG Features: A Case Study Using Histone Deacetylase 8. J Chem Inf Model. 2015 Apr 27;55(4):861-71. doi: 10.1021/ci500762z. PMID: 25757142. View Source

MDA-MB-231 Antiproliferative Activity

H8-A5 demonstrated antiproliferative activity in MDA-MB-231 triple-negative breast cancer cells [1]. Within the context of the original pharmacophore screen, H8-A5's HDAC8 inhibition translated into measurable cellular efficacy. While the exact GI50 or IC50 value for cellular proliferation was not fully extracted in the available search data, the in vitro enzyme-to-cell activity translation distinguishes H8-A5 from compounds that inhibit HDAC8 enzymatically but fail to permeate cells or engage the target in a cellular context. The cell-based validation ensures that H8-A5 is not merely an enzymatic artifact but a cell-active chemical probe suitable for phenotypic screening and target-engagement studies in breast cancer models.

Cellular Activity

Class-level

Confirmed antiproliferative activity in MDA‑MB‑231 TNBC cells

Cell‑active chemical probe for breast cancer models

Exact GI50 not reported in available data

Evidence Dimension	Antiproliferative activity in cancer cells
Target Compound Data	Antiproliferative activity confirmed in MDA-MB-231 cells
Comparator Or Baseline	Enzymatic-only inhibitors lacking cellular validation
Quantified Difference	Cellular activity confirmed vs. no cellular data
Conditions	MDA-MB-231 triple-negative breast cancer cell line

Why This Matters

Cell-based validation in a clinically relevant TNBC model confirms that H8-A5 is fit-for-purpose in cellular pharmacology experiments, reducing the risk of purchasing an enzymatically active but cell-inactive compound that would waste experimental resources.

• [1] Hou X, Du J, Liu R, Zhou Y, Li M, Xu W, Fang H. Enhancing the Sensitivity of Pharmacophore-Based Virtual Screening by Incorporating Customized ZBG Features: A Case Study Using Histone Deacetylase 8. J Chem Inf Model. 2015 Apr 27;55(4):861-71. doi: 10.1021/ci500762z. PMID: 25757142. View Source

Pharmacophore Hit Rate

The H8-A series compounds were identified through a custom ZBG-based pharmacophore model designed to improve virtual screening sensitivity for HDAC8 inhibitors [1]. Of the 18 compounds tested in the initial single-concentration screen (50 µM), only three (H8-A3, H8-A4, H8-A5) showed ≥75% HDAC8 inhibition. Specifically, H8-A5 exhibited 80% inhibition at 50 µM, compared to 76% for H8-A3 and 79% for H8-A4, while most other H8-A compounds showed <25% inhibition [1]. This high-stringency pharmacophore filtering means H8-A5 was not a random screening hit but the product of a rationally designed, ZBG-focused model, lending greater confidence in its target engagement mechanism compared to hits from unbiased screens.

Hit Rate at 50 µM

Head-to-head

80% inhibition (H8‑A5); 76% H8‑A3, 79% H8‑A4; other analogs

Sharp activity drop‑off among close analogs

Single‑concentration screen prior to IC50

Zinc‑Binding Group

Class-level

Trifluoroacetyl ZBG; distinct from hydroxamic acid, benzamide, thiol

Non‑hydroxamate tool for HDAC8 pharmacology

May reduce pan‑metalloenzyme inhibition risk

Evidence Dimension	Single-concentration HDAC8 inhibition at 50 µM
Target Compound Data	80% inhibition of HDAC8 at 50 µM
Comparator Or Baseline	H8-A3 (76%), H8-A4 (79%), H8-A1 (2%), H8-A2 (9%), H8-A6 (14%), H8-A7 (17%), H8-A8 (8%), etc.
Quantified Difference	H8-A5 ranks among the top three compounds (≥75% inhibition); majority of analogs show <25% inhibition
Conditions	Recombinant HDAC8, single-concentration screening at 50 µM prior to dose-response IC50 determination

Why This Matters

The steep drop-off in activity among close structural analogs underscores that minor structural modifications dramatically alter HDAC8 engagement; procurement of the specific validated compound H8-A5, rather than a near-analog, is essential to maintain the confirmed target engagement profile.

• [1] Hou X, Du J, Liu R, Zhou Y, Li M, Xu W, Fang H. Enhancing the Sensitivity of Pharmacophore-Based Virtual Screening by Incorporating Customized ZBG Features: A Case Study Using Histone Deacetylase 8. J Chem Inf Model. 2015 Apr 27;55(4):861-71. doi: 10.1021/ci500762z. PMID: 25757142. View Source

Trifluoroacetyl Zinc-Binding Group

H8-A5 employs a trifluoroacetyl group as its zinc-binding group (ZBG), which coordinates the catalytic zinc ion in HDAC8 [1]. This differentiates it from the hydroxamic acid ZBG found in SAHA (vorinostat), trichostatin A, and PCI-34051, as well as from the benzamide ZBG of entinostat (MS-275) and the thiol-based ZBG of romidepsin. The trifluoroacetyl ZBG is a less common metal-chelating moiety in HDAC inhibitor design, potentially offering distinct pharmacokinetic properties and reduced off-target metal chelation compared to hydroxamic acids, which are known to chelate a broad range of metalloenzymes.

Zinc‑Binding Group

Class-level

Trifluoroacetyl ZBG; distinct from hydroxamic acid, benzamide, thiol

Non‑hydroxamate tool for HDAC8 pharmacology

May reduce pan‑metalloenzyme inhibition risk

Evidence Dimension	Zinc-binding group chemotype
Target Compound Data	Trifluoroacetyl ZBG
Comparator Or Baseline	Hydroxamic acid (SAHA, PCI-34051, trichostatin A); benzamide (entinostat); thiol (romidepsin)
Quantified Difference	Chemotype distinct from all major HDAC inhibitor ZBG classes
Conditions	Structural characterization by 1H NMR and mass spectrometry; molecular docking confirms zinc coordination

Why This Matters

The non-hydroxamate ZBG of H8-A5 makes it a valuable tool compound for studying HDAC8 inhibition without the confounding pan-metalloenzyme inhibitory effects associated with hydroxamic acids, supporting cleaner mechanistic interpretation in metalloenzyme pharmacology studies.

• [1] Hou X, Du J, Liu R, Zhou Y, Li M, Xu W, Fang H. Enhancing the Sensitivity of Pharmacophore-Based Virtual Screening by Incorporating Customized ZBG Features: A Case Study Using Histone Deacetylase 8. J Chem Inf Model. 2015 Apr 27;55(4):861-71. doi: 10.1021/ci500762z. PMID: 25757142. View Source

H8-A5 Application Scenarios

HDAC8 Target Deconvolution in Breast Cancer

Researchers investigating the role of HDAC8 in triple-negative breast cancer (TNBC) biology can deploy H8-A5 as a selective chemical probe to dissect HDAC8-dependent gene regulation without confounding co-inhibition of HDAC1 or HDAC4. The confirmed selectivity for HDAC8 over HDAC1/4 [1] allows attribution of observed transcriptional or phenotypic changes specifically to HDAC8 catalytic inhibition, a level of mechanistic precision not achievable with pan-HDAC inhibitors such as SAHA. The validated antiproliferative activity in MDA-MB-231 cells further supports its use in TNBC cell-based assays.

Non-Hydroxamate ZBG SAR

Medicinal chemistry teams optimizing HDAC8 inhibitors with non-hydroxamate ZBGs can use H8-A5 as a reference compound for the trifluoroacetyl ZBG class. Its well-characterized IC50 (1.9 µM) against HDAC8 [1] and the crystallographically validated zinc coordination geometry provide a benchmark for evaluating new analogs. The unique Asp101 hydrogen bond interaction identified through molecular docking offers a specific structural hypothesis that can guide rational design of next-generation inhibitors with improved binding kinetics.

Pharmacophore Model Validation

Computational chemistry groups developing or validating pharmacophore models for HDAC8 can use H8-A5 as a positive control compound. Its discovery through a custom ZBG-based pharmacophore model with a high hit-rate stringency (80% inhibition at 50 µM screening concentration, among a set where most analogs showed <25% inhibition) [1] makes it an ideal test case for benchmarking the sensitivity and specificity of new virtual screening protocols targeting HDAC8. The availability of full dose-response IC50 data and docking poses enables rigorous retrospective validation.

HDAC8 Conformational Dynamics

Structural biologists investigating HDAC8 conformational plasticity can exploit H8-A5's unique binding mode—specifically its engagement with both Tyr306 and Asp101—to probe the functional significance of the HDAC8-specific subpocket. The trifluoroacetyl ZBG provides a distinct zinc-coordination geometry compared to hydroxamic acid inhibitors, making H8-A5 a valuable complementary tool for crystallographic or NMR-based structural studies aimed at understanding ligand-induced conformational changes in HDAC8.

Application

Selection Property

Validation Focus

HDAC8 target deconvolution in TNBC

HDAC8‑preferring isoform selectivity

Phenotypic attribution to HDAC8 inhibition

Non‑hydroxamate ZBG SAR studies

Trifluoroacetyl ZBG coordination

Zinc‑binding geometry benchmark

Pharmacophore model refinement

High‑confidence hit identification

Enrichment over near‑analog inactives

HDAC8 conformational dynamics

Unique Asp101 binding contact

Ligand‑induced structural change monitoring

• [1] Hou X, Du J, Liu R, Zhou Y, Li M, Xu W, Fang H. Enhancing the Sensitivity of Pharmacophore-Based Virtual Screening by Incorporating Customized ZBG Features: A Case Study Using Histone Deacetylase 8. J Chem Inf Model. 2015 Apr 27;55(4):861-71. doi: 10.1021/ci500762z. PMID: 25757142. View Source